N-[5-(4-methoxybenzyl)-1,3-thiazol-2-yl]-2-(4-methoxyphenoxy)acetamide

• IUPAC Name: 2-(4-methoxyphenoxy)-N-[5-[(4-methoxyphenyl)methyl]-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C20H20N2O4S/c1-24-15-5-3-14(4-6-15)11-18-12-21-20(27-18)22-19(23)13-26-17-9-7-16(25-2)8-10-17/h3-10,12H,11,13H2,1-2H3,(H,21,22,23)
• InChI Key: BYPVDKZTZQMBLA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC2=CN=C(S2)NC(=O)COC3=CC=C(C=C3)OC
• Molecular Formula: C20H20N2O4S
• Molecular Weight: 384.5 g/mol
• CAS No.: 450361-45-2

Description

N-[5-(4-methoxybenzyl)-1,3-thiazol-2-yl]-2-(4-methoxyphenoxy)acetamide is a useful research compound. Its molecular formula is C20H20N2O4S and its molecular weight is 384.45. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

The synthesis and characterization of novel compounds with high singlet oxygen quantum yield, such as zinc phthalocyanine derivatives, show promising applications in photodynamic therapy for cancer treatment. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, which are crucial for Type II photosensitization mechanisms in cancer therapy (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial and Antifungal Agents

Research into the acetamide moiety, present in many natural and pharmaceutical products, has led to the development of new reagents for the synthesis of N-alkylacetamides and carbamates. These compounds demonstrate potential in synthetic studies of natural and pharmaceutical products, showcasing their versatility and utility in creating antimicrobial and antifungal agents (Sakai et al., 2022).

Imaging Probes for Neurological Studies

The development of imaging probes, such as 2-(4-Methoxyphenyl)-N-(4-methylbenzyl)-N-(1-methylpiperidin-4-yl)acetamide, for positron emission tomography (PET) studies, highlights the application of these compounds in neurological research. Despite challenges in achieving specific brain region targeting, these studies contribute valuable insights into the development of diagnostic tools for neurological disorders (Prabhakaran et al., 2006).

Antioxidant Properties and Free Radical Scavenging

Investigations into capsaicin analogs have revealed their potential as antioxidants, capable of scavenging free radicals. The design and synthesis of simpler derivatives, such as N-(4-hydroxy-3-methoxybenzyl)acetamide, and their evaluation through computational and spectroscopic methods, underscore their ability to act as antioxidants. This research has implications for food and pharmaceutical applications, where natural antioxidants are highly valued (Yancheva et al., 2020).